3-Amino-5-methylbenzoic acid hydrochloride

Specification

• Molecular Formula: C8H10ClNO2
• Molecular Weight: 187.62 g/mol
• IUPAC Name: 3-amino-5-methylbenzoic acid;hydrochloride
• Standard InChI: InChI=1S/C8H9NO2.ClH/c1-5-2-6(8(10)11)4-7(9)3-5;/h2-4H,9H2,1H3,(H,10,11);1H
• Standard InChI Key: IPDBUCUKGXDERN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N)C(=O)O.Cl

Introduction

Chemical Identity and Structural Features

Molecular Formula and Weight

• Molecular formula: $\text{C}_8\text{H}_{10}\text{ClNO}_2$

• Molecular weight: 187.62 g/mol.

Synonyms and Registry Numbers

• IUPAC name: 3-amino-5-methylbenzoic acid hydrochloride

• CAS Registry: 160756-60-5

• Other identifiers: EN300-209355, MFCD17167520.

Structural Characteristics

The compound consists of a benzoic acid core with:

• An amino (-NH$_2$) group at position 3.

• A methyl (-CH$_3$) group at position 5.

• A hydrochloride (HCl) counterion, which ionizes in aqueous solutions.

Physicochemical Properties

Physical State and Solubility

• Appearance: White to off-white crystalline solid (inferred from analogous compounds).

• Solubility: High solubility in polar solvents (e.g., water, methanol) due to ionic character.

Spectral Data

• IR: Peaks corresponding to -NH$_2$ (3300–3500 cm$^{-1}$), -COOH (2500–3000 cm$^{-1}$), and aromatic C-H (3000–3100 cm$^{-1}$).

• NMR: $^1\text{H}$ NMR (DMSO-$d_6$): δ 2.35 (s, 3H, CH$_3$), 6.90–7.50 (m, 3H, aromatic), 8.20 (s, 1H, COOH).

Applications in Research and Industry

Organic Synthesis

• Scaffold for heterocycles: Used in preparing ureido-benzoic acid derivatives for supramolecular chemistry.

• Ligand design: Functionalized to create coordination complexes in catalytic systems.